Cas no 116870-30-5 (1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt)

• Product Name: 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt
• CAS No: 116870-30-5
• MF: C₃₄H₆₆NaO₁₀P
• MW: 688.845384120941
• CID: 131394
• PubChem ID: 72941659
• Update Time: 2025-06-26

1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monosodium salt, [R-(R*,S*)]- (9CI)
• 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt
• 1,2-DITETRADECANOYL-SN-GLYCERO-3-[PHOSPHO-RAC-(1-GLYCEROL)] SODIUM SALT
• sodium,[(2S)-2,3-dihydroxypropyl] [(2R)-2,3-di(tetradecanoyloxy)propyl] phosphate
• Tetradecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl est...
• Tetradecanoic acid,1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester,monosodium salt, [R-(R*,S*)]
• 1,2-Dimyristoyl-sn-glycero-3-(phospho-S-(1-glycerol)),sodium salt
• Tetradecanoic acid,1-((((2,3-dihydroxypropoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester,monosodium salt,(R-(R*,S*))
• UNII-P17P4C999T
• Q27285996
• Tetradecanoic acid, 1-((((2,3-dihydroxypropoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, monosodium salt, (R-(R*,S*))-
• sodium;[(2S)-2,3-dihydroxypropyl] [(2R)-2,3-di(tetradecanoyloxy)propyl] phosphate
• 1,2-Dimyristoyl-sn-glycero-3-(phospho-S-(1-glycerol)), sodium salt
• P17P4C999T
• sodium 1,2-dimyristoyl-sn-glycero-3-(phospho-S-(1-glycerol))
• 116870-30-5
• [R-(R*,S*)]-Tetradecanoic Acid 1-[[[(2,3-Dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl Ester Monosodium Salt

• Inchi： 1S/C34H67O10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-33(37)41-29-32(30-43-45(39,40)42-28-31(36)27-35)44-34(38)26-24-22-20-18-16-14-12-10-8-6-4-2;/h31-32,35-36H,3-30H2,1-2H3,(H,39,40);/q;+1/p-1/t31-,32+;/m0./s1
• InChI Key： QLNOOKSBAYIHQI-XJEPUKKESA-M
• SMILES： P(=O)([O-])(OC[C@H](CO)O)OC[C@@H](COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 688.42900
• Monoisotopic Mass: 688.42912958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 743
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 161.46000
• LogP: 8.76860

1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt

Introduction to 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt (CAS No. 116870-30-5) and Its Emerging Applications in Modern Research

The compound 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt, identified by the CAS number 116870-30-5, is a synthetic phospholipid derivative that has garnered significant attention in the field of biomedical research and pharmaceutical development. As a member of the glycerophospholipid family, it plays a crucial role in membrane biology due to its structural similarity to naturally occurring phospholipids. The sodium salt form enhances its solubility, making it particularly useful in aqueous-based experimental systems.

Phospholipids are fundamental components of cell membranes, and modifications to their acyl chains can alter their physicochemical properties, such as phase transition temperature and membrane fluidity. The dimyristoyl substitution in 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt contributes to a more rigid membrane structure compared to unsaturated or shorter-chain analogs. This characteristic has been exploited in various applications, including the stabilization of liposomes and other nano-carrier systems used for drug delivery.

Recent advancements in nanomedicine have highlighted the importance of tailored phospholipids in enhancing the efficacy of therapeutic agents. The sodium salt form of this compound improves its compatibility with biological systems, facilitating its use in in vitro and in vivo studies. For instance, researchers have leveraged its properties to develop targeted drug delivery systems that exhibit improved pharmacokinetics and reduced toxicity. These innovations align with the broader goal of precision medicine, where biomaterials like 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt enable more effective and personalized therapeutic interventions.

The compound's relevance extends beyond drug delivery into the realm of biomimetic membranes. Its ability to mimic natural lipid compositions makes it an invaluable tool for studying membrane-associated processes such as signal transduction and cellular fusion. For example, recent studies have utilized this phospholipid to engineer artificial cells with functional membranes, providing insights into fundamental biological mechanisms. Such work underscores the importance of synthetic phospholipids in advancing our understanding of cellular biology.

In the context of vaccine development, 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt has been incorporated into vaccine adjuvants and delivery platforms. Its stability and biocompatibility enhance vaccine efficacy by improving antigen presentation and immune response modulation. The adaptability of this compound allows for its integration into diverse vaccine formulations, including mRNA-based vaccines where membrane stability is critical for protecting genetic payloads during circulation.

Emerging research also explores its potential in regenerative medicine. By serving as a structural component in engineered extracellular matrices (ECMs), this phospholipid aids in creating biomimetic environments that support cell proliferation and tissue repair. The ability to fine-tune its acyl chain length and composition offers researchers precise control over ECM properties, which is essential for developing effective tissue-engineering scaffolds.

The industrial applications of 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt are equally promising. Its incorporation into cosmetic formulations leverages its emulsifying and stabilizing properties to enhance product texture and longevity. Additionally, its role in biodegradable coatings for medical implants underscores its versatility across multiple industries.

From a chemical perspective, the synthesis of this compound exemplifies the growing sophistication of lipid chemistry. Advances in synthetic methodologies have enabled the production of complex phospholipid derivatives with tailored properties. Techniques such as chiral synthesis ensure high purity and enantiomeric excess, which are critical for applications where stereochemistry influences biological activity.

The future directions for research involving 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt are multifaceted. Investigating its interactions with other biomolecules promises new insights into lipid-mediated signaling pathways. Furthermore, exploring its potential as a substrate for enzymatic studies could uncover novel biochemical mechanisms relevant to disease pathogenesis.

In conclusion, 1,2-Dimyristoyl-sn-glycero-3-phospho-sn-glycerol Sodium Salt (CAS No. 116870-30-5) represents a cornerstone compound in modern biomedical research. Its unique structural features and functional versatility make it indispensable across disciplines ranging from drug delivery to tissue engineering. As scientific understanding evolves, so too will the applications of this remarkable phospholipid derivative.